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Compound of Interest

Compound Name: N-Nonylaniline

Cat. No.: B15493716 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This document provides essential guidance on the proper disposal procedures

for N-Nonylaniline, a substituted aniline compound. While a specific Safety Data Sheet (SDS)

for N-Nonylaniline was not located, information from structurally similar compounds, such as

N-methylaniline, provides a strong basis for safe handling and disposal protocols.

Key Safety Considerations
Substituted anilines are generally classified as toxic and hazardous to the environment. N-

methylaniline, for example, is toxic if swallowed, in contact with skin, or if inhaled, and is very

toxic to aquatic life with long-lasting effects[1][2]. Due to its presumed similar toxicological

profile, N-Nonylaniline should be handled with a high degree of caution.

Personal Protective Equipment (PPE) is mandatory when handling N-Nonylaniline:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood, to avoid

inhalation of vapors[3][4].
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Quantitative Data for a Structurally Similar
Compound
To provide a reference point for the potential hazards of N-Nonylaniline, the following table

summarizes the key quantitative data for N-methylaniline. Researchers should always consult

the specific SDS for any chemical they are using.

Property Value Reference

Molecular Formula C₇H₉N --INVALID-LINK--

Boiling Point 194-196 °C --INVALID-LINK--

Melting Point -57 °C --INVALID-LINK--

Flash Point 79.4 °C --INVALID-LINK--

Density 0.99 g/mL --INVALID-LINK--

Water Solubility Slightly soluble
--INVALID-LINK--, --INVALID-

LINK--

Vapor Pressure 0.3 mmHg at 20 °C --INVALID-LINK--

Hazard Class (DOT) 6.1 (Toxic) --INVALID-LINK--

Packing Group (DOT) II --INVALID-LINK--

For comparison, some properties of 4-Nonylaniline include a boiling point of 333.2 °C and a

density of 0.9 g/cm³[5].

Step-by-Step Disposal Protocol
The disposal of N-Nonylaniline must be conducted in accordance with institutional, local, and

national regulations. The following is a general, step-by-step protocol for the safe disposal of

this type of hazardous chemical waste.

Waste Identification and Segregation:

N-Nonylaniline waste should be classified as hazardous chemical waste.
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It must be segregated from non-hazardous waste and other incompatible chemical waste

streams. Do not mix with acids or strong oxidizing agents[3].

Containerization:

Use a designated, leak-proof, and clearly labeled waste container. The container must be

compatible with N-Nonylaniline.

The label should include the words "Hazardous Waste," the full chemical name "N-
Nonylaniline," and a clear description of the waste.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.

The storage area should be away from heat, sparks, and open flames[4].

Disposal:

Do not dispose of N-Nonylaniline down the drain or in regular trash. This is to prevent

contamination of water systems and potential harm to aquatic life[6].

Arrange for the collection of the hazardous waste by a licensed and approved waste

disposal company[1][3]. Your institution's Environmental Health and Safety (EHS) office

will have established procedures for this.

In some cases, incineration at a permitted hazardous waste facility may be the method of

disposal[7].

Emergency Procedures for Spills
In the event of a spill, immediate action is necessary to prevent exposure and environmental

contamination.

Evacuate and Secure the Area: Alert personnel in the vicinity and restrict access to the spill

area.
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Ventilate: Ensure adequate ventilation to disperse any vapors.

Personal Protective Equipment: Wear appropriate PPE, including respiratory protection if

necessary.

Containment and Cleanup:

For small spills, absorb the material with an inert absorbent such as sand, vermiculite, or a

commercial chemical absorbent.

Collect the absorbed material and any contaminated soil or other materials into a sealed,

labeled container for hazardous waste disposal.

Clean the spill area thoroughly.

Reporting: Report the spill to your institution's EHS office.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of N-Nonylaniline.
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Caption: Logical workflow for the proper disposal of N-Nonylaniline.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

handling and disposal of N-Nonylaniline, protecting themselves, their colleagues, and the

environment. Always prioritize safety and consult your institution's specific guidelines for

hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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